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Compound of Interest |

Compound Name: 1,2-Epoxy-7-octene
CAS No.: 19600-63-6
Cat. No.: B1584060
- 7

Executive Summary & Risk Profile

1,2-Epoxy-7-octene (also known as 7,8-Epoxy-1-octene) is a bifunctional building block critical
in polymer chemistry and organic synthesis. Its utility stems from its "dual warhead" structure: a
strained oxirane (epoxide) ring susceptible to nucleophilic attack, and a terminal alkene
available for metathesis or radical polymerization.

However, this utility creates a complex hazard profile. It acts as both a flammable solvent and a
potential alkylating agent. Unlike simple solvents, improper handling can trigger two distinct
runaway reactions: exothermic ring-opening polymerization or radical cross-linking. This guide
moves beyond the standard SDS to provide a self-validating handling protocol for research
environments.

Critical Hazard Matrix
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Hazard Class Classification

Operational Implication

Flammability Cat 3 Liquid (FP: ~38°C)

Vapors travel; ground all
equipment.[1] Use spark-proof

tools.

Reactivity High (Epoxide + Alkene)

Susceptible to acid-catalyzed
polymerization and peroxide

formation.

Health Skin/Eye Irritant (Cat 2)

Alkylating Agent: Treat as a
potential mutagen. Direct
contact causes immediate,

irreversible protein alkylation.

Chemical Identity & Physical Properties

Data aggregated from verified supplier certificates (Thermo Fisher, Biosynth).

Property Value Technical Note
) Low MW facilitates rapid skin
Molecular Weight 126.20 g/mol _
permeation.[2]
High boiler, but generates
Boiling Point ~167°C (at 760 mmHQ) flammable vapors at ambient
temp.
) Lighter than water; spills will
Density 0.85 g/mL
float and spread.
. o Aqueous quenching requires a
Solubility Immiscible in water
co-solvent (e.g., Ethanol/THF).
o Check for yellowing (indicates
Appearance Clear, colorless liquid

polymerization/degradation).

Reactivity Logic & Mechanism
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To handle this compound safely, one must understand its "Dual Reactivity." The molecule
possesses two distinct reactive sites that require mutually exclusive inhibition strategies.

DOT Diagram: Dual Reactivity Pathways
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Click to download full resolution via product page

Caption: The molecule reacts via two independent pathways. Acids trigger the epoxide end;
radicals/oxygen trigger the alkene end.

Advanced Handling Protocol

Standard Operating Procedure (SOP) for Research Scale (<1L)

Personal Protective Equipment (PPE) Selection

Standard nitrile gloves are insufficient for prolonged contact with low-molecular-weight
epoxides.

o Primary Barrier: Silver Shield® (Laminate) or Butyl Rubber gloves.

e Secondary Barrier: Double-gloving with extended cuff nitrile (for dexterity) over the laminate
liner.

o Respiratory: If working outside a fume hood, a full-face respirator with Organic Vapor (OV)
cartridges is mandatory due to the alkylation risk to lung tissue.

Storage & Stability Checks

The Peroxide Threat: The terminal alkene position is susceptible to auto-oxidation, forming
peroxides. These peroxides can then catalyze the polymerization of the epoxide ring, leading to
container rupture.
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o Storage Condition: 2°C — 8°C (Refrigerated).
e Atmosphere: Store under Argon or Nitrogen.

 Stabilizers: Often supplied with BHT (butylated hydroxytoluene). Ensure the inhibitor is not
removed by purification unless immediately used.

o Self-Validation Step: Before distilling or heating, test for peroxides using Quantofix® strips. If
>10 mg/L, treat with ferrous sulfate or pass through activated alumina.

Transfer & Usage

Technique: Use Cannula transfer or gas-tight syringes to avoid oxygen introduction.
e Purge: Ensure receiving vessel is flame-dried and N2-purged.

o Pressure: Use slight positive pressure (N2) to push liquid; avoid pulling vacuums on volatile
flammable epoxides if possible to prevent vapor loss to pump oil.

e Traps: If using a vacuum line, use a liquid nitrogen trap. Epoxides in pump oil can polymerize
and seize the pump.

Emergency Response & Deactivation (Quenching)

Do not simply wash down the drain. Epoxides are toxic to aquatic life and persist in plumbing
traps.

Deactivation Solution (The "Quench Soup")

Prepare a solution of:
e 50% Water (Heat sink)
e 40% Ethanol (Co-solvent to solubilize the epoxide)

e 10% Ethanolamine (Nucleophile)

Quenching Workflow
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« Dilute: Dilute the residual 1,2-epoxy-7-octene in the reaction vessel with an equal volume of
Ethanol.

e Cool: Place the vessel in an ice bath (0°C).

e React: Add the "Quench Soup" dropwise. The ethanolamine will open the epoxide ring to
form a water-soluble, non-reactive amino-alcohol.

e Wait: Stir for 30 minutes.

o Disposal: The resulting mixture is now a basic organic waste (non-reactive). Dispose of
according to local solvent waste regulations.

DOT Diagram: Safe Handling Workflow
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Receipt of Material
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Caption: Operational workflow ensuring material integrity and safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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